Cas no 1007979-03-4 (2-(Furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid)
1007979-03-4 structure
Product name:2-(Furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid
CAS No:1007979-03-4
MF:C15H13NO4
MW:271.268024206162
MDL:MFCD00696682
CID:4558987
2-(Furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Furan-2-carbonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid
- 2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- 2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
- 2-(2-furylcarbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- Enamine_005506
- Oprea1_724112
- MLS001201436
- HMS1409K06
- HMS2823E22
- 8879AE
- SBB085294
- 2-(Furan-2-carbonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylicacid
- 2-(Furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid
-
- MDL： MFCD00696682
- Inchi： 1S/C15H13NO4/c17-14(13-6-3-7-20-13)16-9-11-5-2-1-4-10(11)8-12(16)15(18)19/h1-7,12H,8-9H2,(H,18,19)
- InChI Key： AYMBVSQNDBSFNW-UHFFFAOYSA-N
- SMILES： OC(C1CC2C=CC=CC=2CN1C(C1=CC=CO1)=O)=O
Computed Properties
- Exact Mass: 271.084
- Monoisotopic Mass: 271.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.8
- XLogP3: 1.9
2-(Furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB316714-1 g |
2-(Furan-2-carbonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid; . |
1007979-03-4 | 1 g |
€599.50 | 2023-07-19 | ||
| Ambeed | A371341-1g |
2-(Furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1007979-03-4 | 97% | 1g |
$297.0 | 2024-04-26 | |
| abcr | AB316714-5g |
2-(Furan-2-carbonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid; . |
1007979-03-4 | 5g |
€1604.50 | 2025-02-13 | ||
| Aaron | AR019INK-50mg |
2-(Furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1007979-03-4 | 95% | 50mg |
$116.00 | 2025-02-28 | |
| A2B Chem LLC | AV22596-250mg |
2-(Furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1007979-03-4 | 98% | 250mg |
$185.00 | 2024-04-20 | |
| 1PlusChem | 1P019IF8-2.5g |
2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1007979-03-4 | 95% | 2.5g |
$953.00 | 2025-03-03 | |
| Aaron | AR019INK-100mg |
2-(Furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1007979-03-4 | 95% | 100mg |
$160.00 | 2025-02-28 | |
| Aaron | AR019INK-1g |
2-(Furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1007979-03-4 | 95% | 1g |
$536.00 | 2025-02-28 | |
| 1PlusChem | 1P019IF8-250mg |
2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1007979-03-4 | 95% | 250mg |
$225.00 | 2025-03-03 | |
| 1PlusChem | 1P019IF8-500mg |
2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1007979-03-4 | 95% | 500mg |
$380.00 | 2025-03-03 |
2-(Furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid Related Literature
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Cynthia J. Olson Reichhardt,Charles Reichhardt Soft Matter, 2014,10, 6332-6338
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
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Matthias Bauer,Christoph Gastl Phys. Chem. Chem. Phys., 2010,12, 5575-5584
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Hong Xu,Ke Ni,Xiaokun Li,Guangzong Fang,Guohong Fan RSC Adv., 2017,7, 51403-51410
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1007979-03-4)2-(Furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid
Purity:99%
Quantity:1g
Price ($):267.0